N,N-bis[(4-methylphenyl)diazenyl]methanamine
Overview
Description
Scientific Research Applications
Chiral, Conformationally Mobile Tripodal Ligands The synthesis of ligands including N,N-bis[(4-methylphenyl)diazenyl]methanamine has been explored for forming chiral, pseudo C3-symmetric complexes with ZnII and CuII salts. These complexes possess electrophilic coordination sites and maintain similar structures in both solid-state and solution, with applications in chiroptical measurements and Monte Carlo/stochastic dynamics simulations (Canary et al., 1998).
Iron(III) Complexes for Cellular Imaging and Photocytotoxicity Iron(III) complexes involving derivatives of this compound have been synthesized and their photocytotoxic properties examined. These complexes demonstrate significant photocytotoxicity in red light, offering potential applications in cellular imaging and cancer therapy (Basu et al., 2014).
Cytotoxic Agents and Cathepsin B Inhibitors Palladacycles derived from this compound have been evaluated as cytotoxic agents and cathepsin B inhibitors, an enzyme implicated in cancer. These complexes show potential for therapeutic applications in oncology (Spencer et al., 2009).
Iron(III) Pyridoxal Schiff Base Complexes Complexes formed with iron(III) and pyridoxal Schiff bases derived from this compound show enhanced cellular uptake and remarkable photocytotoxicity. These complexes exhibit significant potential in targeted cancer therapy (Basu et al., 2015).
Corrosion Inhibition Compounds including this compound have been investigated as corrosion inhibitors for mild steel. These novel Schiff bases exhibit high corrosion inhibition efficiency, suggesting their utility in industrial applications (Singh & Quraishi, 2016).
Synthesis of Azo-Azomethine-Tetracarboxylic Schiff Base Ligands Novel tetracarboxylic Schiff-base ligands synthesized from this compound and their metal complexes show promising applications in gas storage and heterogeneous redox-catalysis (Almáši et al., 2021).
Multi-Analyte Responsive Chemosensor Derivatives of this compound have been used in the development of a multi-responsive fluorescent chemosensor. This sensor demonstrates potential in detecting various ions and constructing logic gates, with applications in environmental monitoring (Purkait et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, influencing a range of biological processes .
Mode of Action
It’s known that the presence of the diazenyl group in n,n-bis[(4-methylphenyl)diazenyl]methanamine can potentially participate in various chemical reactions, influencing its interaction with its targets . Similarly, the pentazadiene structure in 1,5-Di-p-tolyl-3-methyl-1,4-pentazadiene could also influence its interaction with its targets .
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, leading to various downstream effects .
Pharmacokinetics
Similar compounds have been found to exhibit a range of adme properties, influencing their bioavailability .
Result of Action
Similar compounds have been found to exert a variety of effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of these compounds. Factors such as pH, temperature, and the presence of other molecules can affect the compounds’ interactions with their targets and their overall effectiveness .
properties
IUPAC Name |
N,N-bis[(4-methylphenyl)diazenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5/c1-12-4-8-14(9-5-12)16-18-20(3)19-17-15-10-6-13(2)7-11-15/h4-11H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYJYKVPNNJFJGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=NN(C)N=NC2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90295928 | |
Record name | N,N-bis[(4-methylphenyl)diazenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90295928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41798-81-6 | |
Record name | NSC106317 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106317 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N,N-bis[(4-methylphenyl)diazenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90295928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,5-Di-p-tolyl-3-methyl-1,4-pentazadiene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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